Cas no 121254-98-6 (2,6,10,14,18,22,26,30-Tetratetracontaoctaen-1-ol, 3,7,11,15,19,23,27,31,35,39,43-undecamethyl-, (2Z,6Z,10Z,14Z,18Z,22Z,26Z,30E,35R,39R)-)
121254-98-6 structure
Product Name:2,6,10,14,18,22,26,30-Tetratetracontaoctaen-1-ol, 3,7,11,15,19,23,27,31,35,39,43-undecamethyl-, (2Z,6Z,10Z,14Z,18Z,22Z,26Z,30E,35R,39R)-
2,6,10,14,18,22,26,30-Tetratetracontaoctaen-1-ol, 3,7,11,15,19,23,27,31,35,39,43-undecamethyl-, (2Z,6Z,10Z,14Z,18Z,22Z,26Z,30E,35R,39R)- Chemical and Physical Properties
Names and Identifiers
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- 2,6,10,14,18,22,26,30-Tetratetracontaoctaen-1-ol,3,7,11,15,19,23,27,31,35,39,43-undecamethyl-,(2Z,6Z,10Z,14Z,18Z,22Z,26Z,30E,35R,39R)-
- glycinoprenol-11
- 2,6,10,14,18,22,26,30-Tetratetracontaoctaen-1-ol,3,7,11,15,19,23,27,31,35,39,43-undecamethyl-, [R-[R*,R*-(Z,Z,Z,Z,Z,Z,Z,E)]]-
- Glycinoprenol 11
- 2,6,10,14,18,22,26,30-Tetratetracontaoctaen-1-ol, 3,7,11,15,19,23,27,31,35,39,43-undecamethyl-, (2Z,6Z,10Z,14Z,18Z,22Z,26Z,30E,35R,39R)-
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- Inchi: 1S/C55H96O/c1-45(2)23-13-24-46(3)25-14-26-47(4)27-15-28-48(5)29-16-30-49(6)31-17-32-50(7)33-18-34-51(8)35-19-36-52(9)37-20-38-53(10)39-21-40-54(11)41-22-42-55(12)43-44-56/h29,31,33,35,37,39,41,43,45-47,56H,13-28,30,32,34,36,38,40,42,44H2,1-12H3/b48-29+,49-31-,50-33-,51-35-,52-37-,53-39-,54-41-,55-43-/t46-,47-/m1/s1
- InChI Key: UXICBYIGXYAKQO-QEWIRYEUSA-N
- SMILES: C(O)/C=C(/C)\CC/C=C(/C)\CC/C=C(/C)\CC/C=C(/C)\CC/C=C(/C)\CC/C=C(/C)\CC/C=C(/C)\CC/C=C(\C)/CCC[C@H](C)CCC[C@H](C)CCCC(C)C
Computed Properties
- Exact Mass: 772.74611768g/mol
- Monoisotopic Mass: 772.74611768g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 56
- Rotatable Bond Count: 34
- Complexity: 1240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 8
- Undefined Bond Stereocenter Count: 0
- XLogP3: 21.2
- Topological Polar Surface Area: 20.2Ų
2,6,10,14,18,22,26,30-Tetratetracontaoctaen-1-ol, 3,7,11,15,19,23,27,31,35,39,43-undecamethyl-, (2Z,6Z,10Z,14Z,18Z,22Z,26Z,30E,35R,39R)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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